N-cyclobutylpyrrolidine-2-carboxamide
Cat. No. B8632660
M. Wt: 168.24 g/mol
InChI Key: RRRVTGPKTIGYAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
O=C(NC1CCC1)C1CCCN1C(=O)OCc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:1]([O:2][C:3](=[O:4])[N:11]1[CH:12]([C:16]([NH:17][CH:18]2[CH2:19][CH2:20][CH2:21]2)=[O:22])[CH2:13][CH2:14][CH2:15]1)[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[CH3:25][CH2:26][OH:27].[H:23][H:24]>>[NH:11]1[CH:12]([C:16]([NH:17][CH:18]2[CH2:19][CH2:20][CH2:21]2)=[O:22])[CH2:13][CH2:14][CH2:15]1
|
Inputs
Step One
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(NC1CCC1)C1CCCN1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
O=C(NC1CCC1)C1CCCN1C(=O)OCc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:1]([O:2][C:3](=[O:4])[N:11]1[CH:12]([C:16]([NH:17][CH:18]2[CH2:19][CH2:20][CH2:21]2)=[O:22])[CH2:13][CH2:14][CH2:15]1)[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[CH3:25][CH2:26][OH:27].[H:23][H:24]>>[NH:11]1[CH:12]([C:16]([NH:17][CH:18]2[CH2:19][CH2:20][CH2:21]2)=[O:22])[CH2:13][CH2:14][CH2:15]1
|
Inputs
Step One
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(NC1CCC1)C1CCCN1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
